1-Bromobutane
1-Bromobutane
1-bromobutane appears as a clear colorless liquid. Flash point 65°F. Denser than water and insoluble in water. Vapors heavier than air.
Brand Name:
Vulcanchem
CAS No.:
109-65-9
VCID:
VC0133212
InChI:
InChI=1S/C4H9Br/c1-2-3-4-5/h2-4H2,1H3
SMILES:
CCCCBr
Molecular Formula:
C4H9Br
Molecular Weight:
137.02 g/mol
1-Bromobutane
CAS No.: 109-65-9
Reference Standards
VCID: VC0133212
Molecular Formula: C4H9Br
Molecular Weight: 137.02 g/mol
CAS No. | 109-65-9 |
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Product Name | 1-Bromobutane |
Molecular Formula | C4H9Br |
Molecular Weight | 137.02 g/mol |
IUPAC Name | 1-bromobutane |
Standard InChI | InChI=1S/C4H9Br/c1-2-3-4-5/h2-4H2,1H3 |
Standard InChIKey | MPPPKRYCTPRNTB-UHFFFAOYSA-N |
SMILES | CCCCBr |
Canonical SMILES | CCCCBr |
Boiling Point | 214 °F at 760 mm Hg (USCG, 1999) 101.3 °C 101.3 °C at 760 mm Hg |
Colorform | Colorless to pale straw-colored liquid |
Density | 1.276 at 68 °F (USCG, 1999) 1.2686 at 25 °C/4 °C |
Flash Point | 65 °F (USCG, 1999) 65 °F (18 °C) (Open cup) |
Melting Point | -170 °F (USCG, 1999) -112.4 °C -112 °C |
Physical Description | 1-bromobutane appears as a clear colorless liquid. Flash point 65°F. Denser than water and insoluble in water. Vapors heavier than air. Liquid |
Description | 1-bromobutane appears as a clear colorless liquid. Flash point 65°F. Denser than water and insoluble in water. Vapors heavier than air. |
Solubility | 0.01 M Slightly soluble in carbon tetrachloride; soluble in chloroform; miscible with ethanol, ether, acetone In water, 8.69X10+2 mg/L at 25 °C |
Synonyms | 1-Bromobutane; 1-Butyl Bromide; Butyl Bromide; n-Butyl Bromide; |
Vapor Density | 4.72 (Air= 1) |
Vapor Pressure | 77.55 mm Hg (USCG, 1999) 41.97 mmHg 41.97 mm Hg at 25 °C |
PubChem Compound | 8002 |
Last Modified | Nov 11 2021 |
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